tert-butyl 5-methoxy-2,3,6,7-tetrahydro-1H-1,4-diazepine-1-carboxylate

• CAS RN: 190900-22-2
• Molecular Formula: C11H20N2O3
• Molecular Weight: 228.3

Description

Tert-butyl 5-methoxy-2,3,6,7-tetrahydro-1H-1,4-diazepine-1-carboxylate (TBMTDC) is a synthetic compound that has been studied for its potential to be used in scientific research. It is a derivative of the 1H-1,4-diazepine-1-carboxylate family, which is a compound class that has been studied for its potential applications in a variety of fields, including pharmacology, biochemistry, and synthetic chemistry. TBMTDC has a wide range of applications, including as a catalyst, as a reagent, and as a synthetic intermediate. Its structure, properties, and synthesis methods have been extensively studied in the literature, and it has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Tert-butyl 5-methoxy-2,3,6,7-tetrahydro-1H-1,4-diazepine-1-carboxylate has a wide range of scientific research applications. It has been used as a catalyst in organic synthesis, as a reagent in the synthesis of complex molecules, and as a synthetic intermediate in the synthesis of other compounds. It has also been used in the synthesis of drugs, such as antifungals and antibiotics, and in the synthesis of pharmaceutical intermediates. In addition, it has been used in the synthesis of polymers and in the synthesis of materials for use in nanotechnology.

Mechanism of Action

The mechanism of action of tert-butyl 5-methoxy-2,3,6,7-tetrahydro-1H-1,4-diazepine-1-carboxylate is not fully understood. However, it is believed to act as a catalyst in organic synthesis reactions, as a reagent in the synthesis of complex molecules, and as a synthetic intermediate in the synthesis of other compounds. It is also believed to act as a proton donor in certain reactions and to facilitate the formation of covalent bonds between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to have a variety of biochemical and physiological effects, including acting as a catalyst in organic synthesis reactions, acting as a reagent in the synthesis of complex molecules, and acting as a synthetic intermediate in the synthesis of other compounds. In addition, it has been shown to have anti-inflammatory and antioxidant properties, as well as to exhibit antifungal activity.

Advantages and Limitations for Lab Experiments

The use of tert-butyl 5-methoxy-2,3,6,7-tetrahydro-1H-1,4-diazepine-1-carboxylate in lab experiments has a number of advantages and limitations. One advantage is that it is a relatively inexpensive compound and is readily available. In addition, it is a relatively stable compound and is not toxic or hazardous. On the other hand, it is a relatively reactive compound and can react with other compounds in the reaction mixture, which can lead to undesired side reactions. Furthermore, it is a relatively slow-acting compound, which can lead to longer reaction times.

Future Directions

The potential future directions for tert-butyl 5-methoxy-2,3,6,7-tetrahydro-1H-1,4-diazepine-1-carboxylate are numerous. One potential direction is to further investigate its mechanism of action and biochemical and physiological effects. In addition, further research could be done to investigate the potential applications of this compound in drug synthesis, materials synthesis, and nanotechnology. Furthermore, further research could be done to investigate the potential advantages and limitations of using this compound in lab experiments. Finally, further research could be done to investigate the potential use of this compound as a catalyst, reagent, and synthetic intermediate in organic synthesis.

Synthesis Methods

The synthesis of tert-butyl 5-methoxy-2,3,6,7-tetrahydro-1H-1,4-diazepine-1-carboxylate has been extensively studied in the literature. It has been synthesized from a variety of starting materials, including 5-methoxy-2,3,6,7-tetrahydro-1H-1,4-diazepine-1-carboxylic acid and tert-butyl alcohol. The synthesis typically involves a two-step reaction, which involves the formation of an intermediate compound and then the final product. The intermediate compound is formed by reacting the acid with the alcohol in the presence of a catalyst, such as p-toluenesulfonic acid, and then the final product is formed by reacting the intermediate with a base, such as sodium hydroxide. The reaction is typically carried out at elevated temperatures and pressures.